7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt

Specification

• CAS No.: 17187-72-3
• Molecular Formula: C7H13BaO10P
• Molecular Weight: 425.5
• IUPAC Name: barium(2+);[(2R,3S,4R,5S,6R)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)oxan-2-yl]methyl phosphate
• Standard InChI: InChI=1S/C7H15O10P.Ba/c8-2-7(12)6(11)5(10)4(9)3(17-7)1-16-18(13,14)15;/h3-6,8-12H,1-2H2,(H2,13,14,15);/q;+2/p-2/t3-,4-,5-,6+,7-;/m1./s1
• Standard InChI Key: CXUFELXUIHDDQP-CQJQEINESA-L
• SMILES: C(C1C(C(C(C(O1)(CO)O)O)O)O)OP(=O)([O-])[O-].[Ba+2]

Introduction

Chemical Properties

Molecular Structure and Identification

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt is identified by its CAS Registry Number 17187-72-3. Its molecular formula is C7H13BaO10P with a molecular weight of 425.5 daltons. The compound consists of a seven-carbon sugar (sedoheptulose) with a phosphate group attached at the 7-position, stabilized as a barium salt. This specific structural arrangement gives the compound its unique chemical properties and biological activities.

Property	Value
Molecular Formula	C7H13BaO10P
Molecular Weight	425.5 daltons
CAS Number	17187-72-3
Physical Form	Crystalline solid
Purity	≥95%
Solubility in PBS (pH 7.2)	~50 mg/ml
Storage Temperature	-20°C
Stability	≥4 years (when properly stored)

Biochemical Role

Function in the Pentose Phosphate Pathway

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt serves as a critical intermediate in the pentose phosphate pathway (PPP), a metabolic network that runs parallel to glycolysis. In this pathway, the enzyme transaldolase catalyzes the transfer of a three-carbon dihydroxyacetone moiety from D-Sedoheptulose-7-phosphate to glyceraldehyde-3-phosphate, resulting in the formation of D-fructose-6-phosphate. This reaction represents a key step in the non-oxidative branch of the PPP and is essential for maintaining the balance of metabolites within the pathway.

The pentose phosphate pathway serves two primary functions: generating reducing equivalents in the form of NADPH for biosynthetic reactions and producing ribose-5-phosphate for nucleotide synthesis. The involvement of D-Sedoheptulose-7-phosphate in this pathway underscores its importance in cellular metabolism, particularly in rapidly dividing cells with high demands for nucleotide synthesis and reducing power.

Role in Carbon Fixation

Beyond its role in the pentose phosphate pathway, D-Sedoheptulose-7-phosphate plays a significant role in carbon fixation in photosynthetic organisms. It participates in the Calvin cycle, where it contributes to the regeneration of ribulose-1,5-bisphosphate, the primary CO2 acceptor in photosynthesis. This function is crucial for the conversion of atmospheric carbon dioxide into organic compounds that can be used for growth, development, and energy production in photosynthetic organisms.

The compound's involvement in carbon fixation highlights its ecological importance, as this process is fundamental to the global carbon cycle and the production of biomass on Earth. Understanding the role of D-Sedoheptulose-7-phosphate in carbon fixation contributes to our knowledge of plant metabolism and potentially to strategies for enhancing photosynthetic efficiency.

Biosynthetic Pathways

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt is also involved in various biosynthetic pathways leading to the production of essential cellular components and bioactive molecules. These include the biosynthesis of lipopolysaccharides, which are important components of bacterial cell walls; amino acids, which serve as building blocks for proteins; and various secondary metabolites, including antibiotics.

The compound's role in these biosynthetic pathways underscores its versatility and importance in cellular metabolism. Its involvement in the production of antibiotics and other secondary metabolites has particular relevance for pharmaceutical research and development, potentially contributing to the discovery of new antimicrobial agents.

Research Applications

Metabolic Pathway Studies

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt serves as an invaluable research tool for studying the pentose phosphate pathway and its interactions with other metabolic networks. Researchers utilize this compound to investigate the regulation of metabolic fluxes, the activities of specific enzymes, and the responses of cells to various metabolic perturbations. These studies contribute to our understanding of cellular metabolism and potentially to the development of interventions for metabolic disorders.

The compound's role as a substrate for the enzyme transaldolase makes it particularly useful for studies focused on this enzyme and its functions in different physiological and pathological contexts. Such research can provide insights into how alterations in the pentose phosphate pathway may contribute to various diseases, including cancer, diabetes, and neurodegenerative disorders.

Carbon Fixation Research

In plant biology, 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt is used to investigate carbon fixation processes in photosynthetic organisms. Researchers employ this compound to study the Calvin cycle and its regulation under different environmental conditions, such as variations in light intensity, temperature, and carbon dioxide availability. These studies are crucial for understanding plant growth and development, as well as for developing strategies to enhance photosynthetic efficiency and crop productivity.

The compound's involvement in the regeneration phase of the Calvin cycle makes it particularly valuable for research focused on this aspect of photosynthesis. Such studies can provide insights into how plants respond to environmental changes and potentially to the development of crops with improved photosynthetic capabilities.

Antibiotic Development

The role of 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt in the biosynthesis of antibiotics and other secondary metabolites makes it relevant for research aimed at developing new antimicrobial agents. Researchers use this compound to investigate the biosynthetic pathways leading to the production of various antibiotics, potentially identifying new targets for drug development or strategies for enhancing antibiotic production.

Recent studies have highlighted the role of sedoheptulose 7-phosphate cyclases, which convert sedoheptulose 7-phosphate into cyclic compounds involved in the biosynthesis of various bioactive molecules. These enzymes, related to those in the shikimate pathway, represent potential targets for the development of new antibiotics or other therapeutic agents.

Industrial Applications

Production of Antibiotics

In industrial settings, 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt is utilized in the production of antibiotics and other secondary metabolites. Its role in various biosynthetic pathways makes it valuable for the development and optimization of industrial processes for producing these compounds. Understanding the metabolic pathways involving this compound can lead to improvements in the efficiency and yield of antibiotic production, potentially reducing costs and increasing availability.

The compound's involvement in the biosynthesis of various antibiotics highlights its industrial significance and potential economic value. As antibiotic resistance continues to pose challenges to public health, the development of new antibiotics and more efficient production methods represents an important area of research and development.

Production of Secondary Metabolites

Beyond antibiotics, 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt is involved in the biosynthesis of various secondary metabolites with potential applications in medicine, agriculture, and other fields. These include compounds with antimicrobial, antifungal, antiviral, or anticancer properties, as well as those with applications in agriculture as pesticides or growth regulators. The compound's role in these biosynthetic pathways makes it valuable for industrial processes aimed at producing these valuable compounds.

The industrial applications of this compound underscore its importance beyond basic research, highlighting its potential economic value and contributions to various sectors. As demand for natural products and their derivatives continues to grow, understanding and optimizing the biosynthetic pathways involving this compound represents an important area of industrial research and development.

Metabolic Pathways

The Pentose Phosphate Pathway in Detail

The pentose phosphate pathway, in which 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt plays a crucial role, consists of two distinct phases: the oxidative phase and the non-oxidative phase. The oxidative phase generates NADPH, which provides reducing power for biosynthetic reactions and protection against oxidative stress. The non-oxidative phase involves the interconversion of various sugar phosphates, including D-Sedoheptulose-7-phosphate, to generate ribose-5-phosphate for nucleotide synthesis and to recycle excess pentose phosphates back to glycolytic intermediates.

In the non-oxidative phase, the enzyme transaldolase catalyzes the transfer of a three-carbon unit from D-Sedoheptulose-7-phosphate to glyceraldehyde-3-phosphate, forming D-erythrose-4-phosphate and D-fructose-6-phosphate. This reaction, along with other reactions in the pathway, enables the cell to adjust the flux between the pentose phosphate pathway and glycolysis according to metabolic demands. The ability to regulate this flux is crucial for cellular adaptation to changing conditions and requirements.

Carbon Fixation Mechanisms

In photosynthetic organisms, 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt participates in the Calvin cycle, the primary pathway for carbon fixation. This cycle consists of three phases: carboxylation, reduction, and regeneration. In the regeneration phase, various sugar phosphates, including D-Sedoheptulose-7-phosphate, undergo a series of reactions to regenerate ribulose-1,5-bisphosphate, the primary CO2 acceptor.

The involvement of D-Sedoheptulose-7-phosphate in this process highlights its importance in photosynthesis and, by extension, in global carbon cycling and biomass production. The efficiency of this process has significant implications for plant growth, crop productivity, and potentially for strategies to mitigate climate change through enhanced carbon sequestration.

Biosynthetic Pathways of Secondary Metabolites

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt serves as a precursor or intermediate in various biosynthetic pathways leading to the production of secondary metabolites. These pathways often involve complex series of enzymatic reactions that transform primary metabolites into structurally diverse and bioactive compounds. The specific pathways and the roles of D-Sedoheptulose-7-phosphate within them vary depending on the organism and the specific metabolites being produced.

Recent research has identified sedoheptulose 7-phosphate cyclases, which convert sedoheptulose 7-phosphate into cyclic compounds involved in the biosynthesis of various bioactive molecules. These enzymes represent an important link between primary metabolism and the production of secondary metabolites with potential applications in medicine and other fields.

Preparation Methods

Purification and Quality Control

After synthesis, 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt undergoes rigorous purification processes to achieve the high purity (≥95%) required for research applications. These purification methods may include various chromatographic techniques, crystallization processes, and other separation methods designed to remove impurities and isolate the desired compound.

Quality control procedures typically involve analytical methods such as high-performance liquid chromatography (HPLC), mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and elemental analysis to confirm the identity, purity, and structural characteristics of the final product. These procedures ensure that the compound meets the required specifications for research and industrial applications.

Comparative Analysis

Comparison with Related Compounds

7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt can be compared with other salt forms and related compounds to understand its unique properties and applications. The following table provides a comparative analysis of various related compounds:

Compound	Solubility	Stability	Biological Role
D-Sedoheptulose-7-phosphate (Ba salt)	Moderate	High	Key intermediate in PPP
D-Sedoheptulose-7-phosphate (Na salt)	High	Moderate	Similar metabolic functions
D-Sedoheptulose-7-phosphate (Li salt)	Low	Low	Limited applications
D-altro-Heptulose 7-phosphate	Variable	Variable	Involved in different metabolic pathways

This comparison highlights the distinctive properties of the barium salt form, particularly its high stability, which makes it suitable for research applications requiring long-term storage and consistent performance. The choice of specific salt forms depends on the intended application, with considerations including solubility, stability, and compatibility with experimental conditions.

Structure-Function Relationships

The specific structure of 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt, including its seven-carbon sugar backbone and phosphate group at the 7-position, is critical for its biological functions. The arrangement of hydroxyl groups on the carbon skeleton determines its recognition by enzymes such as transaldolase and its participation in specific metabolic reactions.

The phosphate group is essential for the compound's role as a substrate in enzymatic reactions and for its participation in metabolic pathways. The barium counterion affects the compound's physical properties, including solubility and stability, which in turn influence its behavior in biological systems and its suitability for various applications.

Recent Research Findings

Discoveries in Metabolic Pathways

Recent research has expanded our understanding of the roles of 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt in various metabolic pathways and biological processes. Studies have investigated the regulation of the pentose phosphate pathway under different conditions, the interactions between this pathway and other metabolic networks, and the implications of these interactions for cellular function and disease.

Research has also explored the role of this compound in cancer metabolism, as alterations in the pentose phosphate pathway have been implicated in cancer development and progression. These studies have provided insights into potential therapeutic targets and strategies for addressing metabolic dysregulation in cancer and other diseases.

Advances in Enzyme Research

Recent studies have focused on the enzymes that interact with 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt, including transaldolase and sedoheptulose 7-phosphate cyclases. These studies have provided insights into the mechanisms of these enzymes, their regulation under different conditions, and their potential as targets for therapeutic interventions.

Particularly noteworthy is the research on sedoheptulose 7-phosphate cyclases, which convert sedoheptulose 7-phosphate into cyclic compounds involved in the biosynthesis of various bioactive molecules. These enzymes represent an important link between primary metabolism and the production of secondary metabolites with potential applications in medicine and other fields.

Future Research Directions

Biotechnological Innovations

Future research may also explore biotechnological applications of 7-(Dihydrogenphosphate),sedoheptulose,monobariumsalt, particularly in the development of engineered microorganisms for the production of valuable compounds. By understanding and manipulating the metabolic pathways involving this compound, researchers may develop more efficient processes for producing antibiotics, biofuels, and other valuable products.

The development of novel synthetic routes and purification methods for this compound also represents an important area of future research, potentially leading to more cost-effective and environmentally friendly production processes. Such advances would enhance the compound's availability and utility for research and industrial applications.